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Compound of Interest

Compound Name: chaetoglobosin C

Cat. No.: B1259569

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Chaetoglobosin C is a cytochalasan mycotoxin produced by various fungi, including species
of Chaetomium. It exhibits a range of biological activities, including cytotoxic and antifungal
effects, making it a compound of interest in drug discovery and biomedical research.[1][2][3][4]
Like other chaetoglobosins, its mechanism of action is primarily attributed to its ability to bind to
actin, thereby disrupting microfilament dynamics, which can inhibit cell division, movement, and
the formation of cellular projections.[2] Due to its hydrophobic nature, careful preparation of
stock solutions is critical for obtaining reliable and reproducible results in in vitro assays.[5] This
document provides detailed protocols for the preparation, storage, and use of chaetoglobosin
C stock solutions.

Data Presentation

The following table summarizes the key quantitative data for the preparation of
chaetoglobosin C stock solutions.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1259569?utm_src=pdf-interest
https://www.benchchem.com/product/b1259569?utm_src=pdf-body
https://www.biomol.com/products/chemicals/biochemicals/chaetoglobosin-c-bvt-0460-m001
https://pmc.ncbi.nlm.nih.gov/articles/PMC2635641/
https://www.researchgate.net/publication/6284557_Growth_and_mycotoxin_production_by_Chaetomium_globosum
https://www.researchgate.net/publication/24242550_Growth_and_Mycotoxin_Production_by_Chaetomium_globosum_Is_Favored_in_a_Neutral_pH
https://pmc.ncbi.nlm.nih.gov/articles/PMC2635641/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3374385/
https://www.benchchem.com/product/b1259569?utm_src=pdf-body
https://www.benchchem.com/product/b1259569?utm_src=pdf-body
https://www.benchchem.com/product/b1259569?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Parameter Value Solvent Source(s)
Molecular Weight 528.64 g/mol N/A [6]
White to off-white
Appearance ) N/A [1][6]
solid
Solubility Soluble DMSO, Methanol [1107]
Almost insoluble Water [11[3]
~10 pg/mL Water (approximate) [3]
=10 mg/mL (for
] DMSO, Methanol [7]
Chaetoglobosin A)
Recommended Stock
Solution 1-10 mM DMSO General Practice
Concentration
Storage of Solid -20°C forup to 3
N/A [6]
Compound years
Storage of Stock -80°C forup to 6
o DMSO [6]
Solution (in DMSO) months
-20°C forupto 1
DMSO [6]
month
Stable for at least 2
years (for DMSO [7]
Chaetoglobosin A)
Final DMSO
Concentration in <0.1% - 0.5% Aqueous media [819]

Assay

Experimental Protocols

Protocol 1: Preparation of a 10 mM Chaetoglobosin C
Stock Solution in DMSO
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This protocol describes the preparation of a high-concentration primary stock solution of
chaetoglobosin C.

Materials:

e Chaetoglobosin C (solid powder)

o Dimethyl sulfoxide (DMSO), anhydrous, sterile

» Vortex mixer

o Calibrated analytical balance

» Sterile microcentrifuge tubes or amber glass vials
o Pipettes and sterile filter tips

Procedure:

e Pre-warm DMSO: Bring the anhydrous, sterile DMSO to room temperature before opening to
prevent moisture condensation.

» Weigh Chaetoglobosin C: In a sterile microcentrifuge tube or vial, accurately weigh out 1
mg of chaetoglobosin C powder. To minimize handling of small quantities, it is advisable to
weigh a larger amount (e.g., 5 mg) and scale the solvent volume accordingly.

o Calculate Solvent Volume: Calculate the volume of DMSO required to achieve a 10 mM
concentration. The molecular weight of chaetoglobosin C is 528.64 g/mol .

o Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

o For 1 mg (0.001 g): Volume (L) = 0.001 g/ (0.01 mol/L * 528.64 g/mol ) = 0.000189 L =
189 pL.

» Dissolve the Compound: Add the calculated volume of DMSO to the vial containing the
chaetoglobosin C powder.
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e Ensure Complete Solubilization: Tightly cap the vial and vortex thoroughly until the solid is
completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary,
but avoid excessive heat as chaetoglobosins can be heat-sensitive.[3]

o Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or
-80°C, protected from light.[6][7]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays

This protocol details the dilution of the primary DMSO stock solution into aqueous cell culture
media or assay buffer.

Materials:

10 mM Chaetoglobosin C stock solution in DMSO

Sterile cell culture medium or assay buffer, pre-warmed to the experimental temperature
(e.g., 37°C)

Sterile polypropylene tubes

Pipettes and sterile filter tips

Procedure:

e Thaw Stock Solution: Thaw a single aliquot of the 10 mM chaetoglobosin C stock solution
at room temperature.

 Intermediate Dilution (Optional but Recommended): To avoid precipitation, it is
recommended to perform an intermediate dilution step. For example, dilute the 10 mM stock
1:10 in pre-warmed sterile medium to create a 1 mM intermediate stock.

 Final Dilution: Further dilute the intermediate stock solution into the final assay medium to
achieve the desired working concentration. For example, to prepare a 10 uM working
solution from a 1 mM intermediate stock, perform a 1:100 dilution.
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o Stepwise Dilution: It is crucial to add the stock solution to the larger volume of aqueous
medium while vortexing or gently mixing to ensure rapid dispersal and minimize
precipitation.[9]

o Final DMSO Concentration: Ensure that the final concentration of DMSO in the assay
medium is kept to a minimum, ideally below 0.1%, to avoid solvent-induced cytotoxicity.[9]
Some cell lines may tolerate up to 0.5% DMSO.[10] Always include a vehicle control
(medium with the same final concentration of DMSO) in your experiments.

o Use Immediately: It is best practice to prepare the final working solutions fresh for each
experiment.

Visualizations
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Workflow for Preparation and Use of Chaetoglobosin C Stock Solutions

Stock Solution Preparation

1. Weigh Chaetoglobosin C

2. Add Anhydrous DMSO

3. Vortex to Dissolve

4. Aliquot for Storage

5. Store at -20°C or -80°C

Retrieve for Experiment

Working Solutipn Preparation

A. Thaw Stock Aliquot

;

B. Intermediate Dilution
(in warm medium)

;

C. Final Dilution
(to working concentration)

D. Add to In Vitro Assay

Click to download full resolution via product page

Caption: Experimental workflow for preparing chaetoglobosin C solutions.
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Key Considerations for Chaetoglobosin C Stock Solutions

Chaetoglobosin C
(Hydrophobic Compound)

Store at -20°C to -80°C Avoid High Temperatures

Solubility

LOW in Water

Assay Compatibility

Minimize Final DMSO %

Stepwise Dilution
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Caption: Key properties and handling considerations for chaetoglobosin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Preparation of Chaetoglobosin C Stock Solutions for In
Vitro Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1259569#preparation-of-chaetoglobosin-c-stock-
solutions-for-in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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